I-Azido-bwa844U I-Azido-bwa844U
Brand Name: Vulcanchem
CAS No.: 116370-33-3
VCID: VC20863511
InChI: InChI=1S/C21H24IN7O2/c1-2-10-29-20(30)17-19(25-18(24-17)14-5-3-4-6-14)28(21(29)31)11-9-13-7-8-16(26-27-23)15(22)12-13/h7-8,12,14H,2-6,9-11H2,1H3,(H,24,25)/i22-2
SMILES: CCCN1C(=O)C2=C(N=C(N2)C3CCCC3)N(C1=O)CCC4=CC(=C(C=C4)N=[N+]=[N-])I
Molecular Formula: C21H24IN7O2
Molecular Weight: 531.4 g/mol

I-Azido-bwa844U

CAS No.: 116370-33-3

Cat. No.: VC20863511

Molecular Formula: C21H24IN7O2

Molecular Weight: 531.4 g/mol

* For research use only. Not for human or veterinary use.

I-Azido-bwa844U - 116370-33-3

Specification

CAS No. 116370-33-3
Molecular Formula C21H24IN7O2
Molecular Weight 531.4 g/mol
IUPAC Name 3-[2-(4-azido-3-(125I)iodanylphenyl)ethyl]-8-cyclopentyl-1-propyl-7H-purine-2,6-dione
Standard InChI InChI=1S/C21H24IN7O2/c1-2-10-29-20(30)17-19(25-18(24-17)14-5-3-4-6-14)28(21(29)31)11-9-13-7-8-16(26-27-23)15(22)12-13/h7-8,12,14H,2-6,9-11H2,1H3,(H,24,25)/i22-2
Standard InChI Key SNXXCTYQLMITSG-ONBQKKEBSA-N
Isomeric SMILES CCCN1C(=O)C2=C(N=C(N2)C3CCCC3)N(C1=O)CCC4=CC(=C(C=C4)N=[N+]=[N-])[125I]
SMILES CCCN1C(=O)C2=C(N=C(N2)C3CCCC3)N(C1=O)CCC4=CC(=C(C=C4)N=[N+]=[N-])I
Canonical SMILES CCCN1C(=O)C2=C(N=C(N2)C3CCCC3)N(C1=O)CCC4=CC(=C(C=C4)N=[N+]=[N-])I

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